[[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol

• CAS RN: 13329-69-6
• Molecular Formula: C8H16N6O5
• Molecular Weight: 276.25 g/mol
• IUPAC Name: [[4,6-bis[bis(hydroxymethyl)amino]-1,3,5-triazin-2-yl]amino]methanol
• InChI: InChI=1S/C8H16N6O5/c15-1-9-6-10-7(13(2-16)3-17)12-8(11-6)14(4-18)5-19/h15-19H,1-5H2,(H,9,10,11,12)
• InChI Key: SYDYRFPJJJPJFE-UHFFFAOYSA-N
• SMILES: C(NC1=NC(=NC(=N1)N(CO)CO)N(CO)CO)O

Description

[[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol, also known as HMTD, is a chemical compound that has found extensive use in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 438.4 g/mol. HMTD is a versatile compound that can be used for a wide range of applications, including the synthesis of new materials, drug discovery, and as a catalyst in chemical reactions.

Mechanism Of Action

The mechanism of action of [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol is not fully understood, but it is thought to act as a nucleophile in chemical reactions. It can also form strong hydrogen bonds with other molecules, which can alter their properties and reactivity.

Biochemical And Physiological Effects

[[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol has not been extensively studied for its biochemical and physiological effects, but it is generally considered to be non-toxic and non-carcinogenic. However, like any chemical compound, it should be handled with care and proper safety precautions should be taken.

Advantages And Limitations For Lab Experiments

One of the main advantages of [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol is its versatility. It can be used for a wide range of applications, including the synthesis of new materials, drug discovery, and as a catalyst in chemical reactions. Its low toxicity and non-carcinogenic nature also make it a safe compound to work with in a laboratory setting. However, [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol is highly reactive and can be dangerous if not handled properly. It should only be used by experienced researchers who are familiar with its properties and safety precautions.

Future Directions

There are many potential future directions for research involving [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol. One area of interest is the development of new materials using [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol as a catalyst. [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol could also be used in drug discovery to synthesize new compounds with potential therapeutic properties. Additionally, further research could be done to better understand the mechanism of action of [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol and its potential biochemical and physiological effects.

Synthesis Methods

[[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol is synthesized by the reaction of cyanuric chloride with formaldehyde and hydroxylamine. The resulting product is then treated with methanol to obtain [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol. The synthesis of [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol is a relatively simple process and can be carried out in a laboratory setting using standard equipment.

Scientific Research Applications

[[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol has found extensive use in scientific research due to its unique properties. It is a highly reactive molecule that can form strong hydrogen bonds with other compounds, making it an excellent catalyst in chemical reactions. [[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol is also used in the synthesis of new materials, such as polymers and nanoparticles, due to its ability to form stable complexes with other molecules.